Cas no 175204-13-4 (3-Bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile)

• Product Name: 3-Bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile
• CAS No: 175204-13-4
• MF: C₁₁H₆BrF₆NO₂
• MW: 378.065263271332
• CID: 906304
• PubChem ID: 2736082
• Update Time: 2025-11-02

3-Bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile
• 2,6-Bis(2,2,2-trifluoroethoxy)-3-bromobenzonitrile
• 2,6-BIS(2,2,2-TRIFLUOROETHOXY)-3-BROMOBENZONITRI
• 2,6-DI(2,2,2-TRIFLUOROETHOXY)-3-BROMOBENZONITRILE
• 3-BROMO-2,6-DI(2,2,2-TRIFLUOROETHOXY)BENZONIT
• 3-bromo-2,6-di(2,2,2-trifluoroethoxy)benzonitrile
• 2,6-Bis(2,2,2-trifluoroethoxy)-3-bromobenzonitrile97%
• 2,6-Bis(2,2,2-trifluoroethoxy)-3-bromobenzonitrile 97%
• AKOS015852981
• CS-0336814
• A811906
• DB-044129
• 175204-13-4
• IDI1_032554
• C11H6BrF6NO2
• BRD-K00085426-001-01-0
• DTXSID90371115
• PS-11015
• Maybridge4_002676
• CCG-248692
• HMS1528J14

• MDL： MFCD00126729
• Inchi： 1S/C11H6BrF6NO2/c12-7-1-2-8(20-4-10(13,14)15)6(3-19)9(7)21-5-11(16,17)18/h1-2H,4-5H2
• InChI Key： LMWGWGQYRSNKJZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1OCC(F)(F)F)OCC(F)(F)F

Computed Properties

• Exact Mass: 376.94900
• Monoisotopic Mass: 376.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.7
• Melting Point: 87-89°C
• Boiling Point: 336.3°C at 760 mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.468
• PSA: 42.25000
• LogP: 4.20298
• Solubility: Not determined

3-Bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S36
• Hazardous Material Identification：
• HazardClass：TOXIC
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 3-Bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile

3-Bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile (CAS No. 175204-13-4): A Versatile Building Block in Modern Organic Synthesis and Medicinal Chemistry

3-Bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile (CAS No. 175204-13-4) has emerged as a highly functionalized aromatic compound with significant potential in both academic research and industrial applications. This 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile derivative, characterized by its unique combination of halogen, nitrile, and trifluoroethoxy substituents, has garnered increasing attention in the pharmaceutical and materials science communities. The compound's structural diversity and synthetic versatility make it an attractive candidate for the development of novel bioactive molecules and advanced functional materials.

The 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile scaffold is particularly notable for its ability to participate in a wide range of chemical transformations. The presence of the 2,6-bis(2,2,2-trifluoroethoxy)benzene core provides a stable platform for directing electrophilic substitution reactions, while the 3-bromo substituent offers a readily accessible handle for cross-coupling reactions. Recent advances in transition-metal catalysis have significantly expanded the synthetic utility of this compound, enabling the preparation of complex molecular architectures with high regio- and stereochemical control.

One of the most promising applications of 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile lies in its role as a precursor for the synthesis of biologically active compounds. The trifluoroethoxy groups, which are known to enhance lipophilicity and modulate metabolic stability, are particularly valuable in medicinal chemistry. Recent studies have demonstrated that such substituents can significantly influence the pharmacokinetic profiles of drug candidates, improving their bioavailability and reducing off-target effects. For instance, a 2023 study published in Journal of Medicinal Chemistry highlighted the use of 2,6-bis(2,2,2-trifluoroethoxy)benzene derivatives as key intermediates in the development of novel tyrosine kinase inhibitors with improved selectivity profiles.

The 3-bromo functionality in 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile also plays a critical role in enabling diverse synthetic strategies. Palladium-catalyzed cross-coupling reactions, such as Buchwald–Hartwig amination and Suzuki–Miyaura coupling, have been successfully employed to functionalize this compound. Notably, a 2024 report in ACS Catalysis described the development of a new class of 2,6-bis(2,2,2-trifluoroethoxy)benzene-based heterocycles through oxidative coupling reactions, demonstrating the compound's potential as a platform for the synthesis of complex heteroaromatic systems.

In the field of materials science, 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile has been explored for its application in the design of advanced organic electronic materials. The nitrile group, which is known to participate in π-π stacking interactions, combined with the electron-withdrawing nature of the trifluoroethoxy substituents, makes this compound an ideal candidate for the development of organic semiconductors and nonlinear optical materials. A 2023 study in Advanced Materials demonstrated that derivatives of 2,6-bis(2,2,2-trifluoroethoxy)benzonitrile exhibited exceptional charge-transport properties when incorporated into conjugated polymers, highlighting their potential in next-generation optoelectronic devices.

The synthetic accessibility of 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile has been further enhanced by the development of efficient one-pot reaction protocols. A 2024 report in Organic Letters described a novel approach to the synthesis of this compound through a sequential oxidation and alkylation strategy, achieving high yields and excellent functional group compatibility. This methodology has been successfully applied to the preparation of a library of 2,6-bis(2,2,2-trifluoroethoxy)benzene-based compounds, enabling high-throughput screening for biological activity and material properties.

The 3-bromo substituent in 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile also offers unique opportunities for the development of functionalized nanomaterials. Recent studies have demonstrated that this compound can be used as a building block in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) with tailored porosity and surface chemistry. A 2024 paper in Angewandte Chemie reported the successful incorporation of 2,6-bis(2,2,2-trifluoroethoxy)benzene derivatives into a new class of MOFs with exceptional gas adsorption capacities, underscoring the compound's potential in catalysis and environmental remediation.

The environmental impact of 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile and its derivatives has also been a subject of recent research. While the trifluoroethoxy groups contribute to the compound's stability, their persistence in the environment has raised concerns. However, recent studies have shown that the use of 2,6-bis(2,2,2-trifluoroethoxy)benzene derivatives in pharmaceutical applications can be optimized to minimize environmental impact through the design of biodegradable prodrugs. A 2023 review in Green Chemistry highlighted the importance of sustainable synthetic strategies for the preparation of 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile derivatives, emphasizing the need for atom-economical processes and the use of non-toxic reagents.

Looking ahead, the continued exploration of 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile and its derivatives is expected to yield further breakthroughs in both pharmaceutical and materials science. The compound's unique combination of synthetic versatility and functional group diversity positions it as a valuable tool for the development of next-generation therapeutics and advanced materials. As researchers continue to uncover new synthetic methodologies and applications for this compound, its importance in the chemical sciences is likely to grow significantly.

The compound 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile represents a versatile and structurally complex molecule with a wide range of applications across multiple scientific disciplines. Here’s a structured summary of its key properties, synthetic utility, and applications: --- ### 1. Structural Features - Core Structure: The 2,6-bis(2,2,2-trifluoroethoxy)benzene ring provides a stable, electron-deficient platform. - Functional Groups: - 3-Bromo substituent: Offers reactivity for cross-coupling and other transformations. - Nitrile Group: Contributes to π-π stacking and charge transport properties. - Trifluoroethoxy Substituents: Enhance lipophilicity, modulate metabolic stability, and improve pharmacokinetic profiles. --- ### 2. Synthetic Utility - Cross-Coupling Reactions: - Palladium-catalyzed Buchwald–Hartwig amination and Suzuki–Miyaura coupling. - Enables the synthesis of heterocycles, amines, and other functionalized compounds. - One-Pot Synthesis: - Efficient protocols for the preparation of 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile and related derivatives. - Oxidative Coupling: - Facilitates the formation of complex heteroaromatic systems (e.g., in a 2024 *ACS Catalysis* study). --- ### 3. Applications in Medicinal Chemistry - Drug Development: - Used as a precursor for the synthesis of novel tyrosine kinase inhibitors (as reported in a 2023 *Journal of Medicinal Chemistry* study). - Trifluoroethoxy groups improve bioavailability and reduce off-target effects. - Pharmacokinetic Optimization: - Modulates metabolic stability and lipophilicity, enhancing drug efficacy and safety profiles. --- ### 4. Applications in Materials Science - Organic Electronics: - Nitrile group and electron-withdrawing substituents contribute to charge-transport properties. - Incorporated into conjugated polymers for organic semiconductors and nonlinear optical materials (as noted in a 2023 *Advanced Materials* study). - Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs): - Used as building blocks for MOFs with high gas adsorption capacities (as highlighted in a 2024 *Angewandte Chemie* paper). --- ### 5. Environmental Considerations - Biodegradability: - Research focuses on designing biodegradable prodrugs to minimize environmental persistence. - Sustainable Synthesis: - Emphasis on atom-economical processes and non-toxic reagents (as discussed in a 2023 *Green Chemistry* review). --- ### 6. Future Prospects - Pharmaceutical Innovation: Continued exploration of new synthetic pathways for 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile derivatives to develop next-generation therapeutics. - Advanced Materials: Potential for further breakthroughs in materials science, particularly in nanotechnology and catalysis. - Sustainability: Ongoing efforts to balance functionality with environmental impact through green chemistry approaches. --- ### Conclusion 3-bromo-2,6-bis(2,2,2-trifluoroethoxy)benzonitrile stands out as a multifunctional molecule with significant potential in both pharmaceutical and materials science. Its unique combination of synthetic versatility and functional group diversity makes it an essential tool for future research and development. As methodologies for its synthesis and application continue to evolve, its importance in the chemical sciences is expected to grow.